Cas no 1266749-56-7 (2-(2-methylphenyl)-4-phenylbutanoic acid)

• Product Name: 2-(2-methylphenyl)-4-phenylbutanoic acid
• CAS No: 1266749-56-7
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 6174941
• PubChem ID: 79015210
• Update Time: 2025-08-05

2-(2-methylphenyl)-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-phenylbutanoic acid
• 1266749-56-7
• AKOS017548570
• EN300-1448580
• 2-(2-Methylphenyl)-4-phenylbutanoicacid

• Inchi： 1S/C17H18O2/c1-13-7-5-6-10-15(13)16(17(18)19)12-11-14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3,(H,18,19)
• InChI Key： AYCQXEPKENEABM-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-methylphenyl)-4-phenylbutanoic acid

Introduction to 2-(2-methylphenyl)-4-phenylbutanoic acid (CAS No. 1266749-56-7)

2-(2-methylphenyl)-4-phenylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1266749-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a unique structural motif composed of a butanoic acid backbone substituted with two phenyl groups at the 2- and 4-positions relative to the carboxyl group, exhibits a distinct molecular architecture that lends itself to diverse chemical and biological applications.

The structural framework of 2-(2-methylphenyl)-4-phenylbutanoic acid consists of an aromatic ring at the 2-position of the butanoic acid chain, which is further substituted with another phenyl group at the 4-position. This dual phenyl substitution imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemistry investigations. The presence of both methyl and phenyl groups at strategic positions along the carbon chain enhances its potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally complex organic compounds like 2-(2-methylphenyl)-4-phenylbutanoic acid. The compound's ability to interact with biological targets through multiple binding sites has made it a candidate for drug discovery programs targeting neurological and inflammatory disorders. Preliminary in vitro studies have suggested that this molecule may exhibit modulatory effects on certain enzyme systems, which could be exploited for therapeutic intervention.

One of the most compelling aspects of 2-(2-methylphenyl)-4-phenylbutanoic acid is its versatility as a synthetic intermediate. Researchers have leveraged its structural features to develop novel derivatives with enhanced pharmacological activity. For instance, modifications to the phenyl rings or the butanoic acid moiety have led to compounds with improved solubility, bioavailability, and target specificity. These findings underscore the importance of 2-(2-methylphenyl)-4-phenylbutanoic acid as a versatile scaffold in modern drug design.

The synthesis of 2-(2-methylphenyl)-4-phenylbutanoic acid presents an intriguing challenge due to its complex stereochemistry and multiple substitution sites. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its molecular framework with high precision. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the ingenuity of modern organic chemistry in developing complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(2-methylphenyl)-4-phenylbutanoic acid's interactions with biological targets. Molecular modeling studies have revealed potential binding modes for this compound within various enzyme active sites, providing insights into its mechanism of action. These computational approaches complement experimental investigations and accelerate the discovery process by predicting promising derivatives before they are synthesized in the lab.

The pharmaceutical industry has taken note of 2-(2-methylphenyl)-4-phenylbutanoic acid's potential as a lead compound for drug development. Several academic and industrial research groups have initiated programs to explore its therapeutic applications further. Early-stage clinical trials may be forthcoming as researchers refine their understanding of its pharmacological profile and safety profile. The compound's unique structural features make it an attractive candidate for addressing unmet medical needs in areas such as pain management and neuroprotection.

Beyond its pharmaceutical applications, 2-(2-methylphenyl)-4-phenylbutanoic acid holds promise in other scientific domains, including materials science and agrochemical research. Its ability to participate in hydrogen bonding and other non-covalent interactions makes it a candidate for designing functional materials with specific properties. Additionally, derivatives of this compound may exhibit herbicidal or pesticidal activities, contributing to sustainable agricultural practices.

The environmental impact of synthesizing and utilizing 2-(2-methylphenyl)-4-phenylbutanoic acid is also an area of growing interest. Green chemistry principles are being applied to optimize synthetic routes, minimize waste generation, and reduce energy consumption during production. These efforts align with broader sustainability goals within the chemical industry and ensure that future applications of this compound are environmentally responsible.

In conclusion, 2-(2-methylphenyl)-4-phenylbutanoic acid (CAS No. 1266749-56-7) represents a fascinating example of how structural complexity can be leveraged for scientific advancement. Its unique molecular architecture, coupled with promising preliminary pharmacological data, positions it as a valuable asset in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges across multiple disciplines.